Cas no 1260784-42-6 (5-Bromo-4-iodopyrimidin-2-amine)

• Product Name: 5-Bromo-4-iodopyrimidin-2-amine
• CAS No: 1260784-42-6
• MF: C₄H₃BrIN₃
• MW: 299.895191431046
• CID: 1082023
• PubChem ID: 71748589
• Update Time: 2025-08-03

5-Bromo-4-iodopyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-iodopyrimidin-2-amine
• DTXSID30857680
• 1260784-42-6
• SB60187

• Inchi： 1S/C4H3BrIN3/c5-2-1-8-4(7)9-3(2)6/h1H,(H2,7,8,9)
• InChI Key： XRVMFXQGWLUBHT-UHFFFAOYSA-N
• SMILES： IC1=C(C=NC(N)=N1)Br

Computed Properties

• Exact Mass: 298.85551g/mol
• Monoisotopic Mass: 298.85551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-Bromo-4-iodopyrimidin-2-amine

5-Bromo-4-Iodopyrimidin-2-Amine: A Comprehensive Overview

5-Bromo-4-Iodopyrimidin-2-Amine (CAS No. 1260784-42-6) is a heterocyclic compound belonging to the pyrimidine family, which has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyrimidine ring substituted with bromine and iodine atoms at the 5 and 4 positions, respectively, along with an amine group at the 2 position. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 5-Bromo-4-Iodopyrimidin-2-Amine involves a series of carefully designed reactions that exploit the reactivity of pyrimidine derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. For instance, researchers have employed nucleophilic substitution reactions, followed by selective halogenation to introduce bromine and iodine substituents. These methods not only ensure the structural integrity of the molecule but also facilitate scalability for potential industrial applications.

One of the most promising applications of 5-Bromo-4-Iodopyrimidin-2-Amine lies in its potential as a building block for drug discovery. Pyrimidine derivatives are well-known for their role in biological systems, particularly as components of nucleic acids and as targets for various therapeutic agents. The bromine and iodine substituents in this compound provide opportunities for further functionalization, enabling the creation of bioactive molecules with tailored properties. Recent studies have explored its use in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy.

In addition to its pharmaceutical applications, 5-Bromo-4-Iodopyrimidin-2-Amine has shown potential in materials science. Its electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various thin-film deposition techniques. These studies highlight its versatility as a material for next-generation electronic devices.

The toxicological profile of 5-Bromo-4-Iodopyrimidin-2-Amine is another area of active research. Understanding its safety profile is crucial for its application in pharmaceuticals and other industries. Recent toxicity studies have focused on assessing its acute and chronic effects on various biological systems. Preliminary findings suggest that while the compound exhibits low toxicity at moderate doses, further investigations are required to fully characterize its safety profile.

Looking ahead, the development of novel synthetic routes and functionalization strategies for 5-Bromo-4-Iodopyrimidin-2-Amine will undoubtedly expand its utility across multiple disciplines. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new possibilities for this compound, contributing to advancements in medicine, electronics, and beyond.